Cas no 1808864-22-3 (4-[(3-Thienylamino)sulfonyl]benzenesulfonyl fluoride)

• Product Name: 4-[(3-Thienylamino)sulfonyl]benzenesulfonyl fluoride
• CAS No: 1808864-22-3
• MF: C₁₀H₈FNO₄S₃
• MW: 321.368222236633
• CID: 5455810
• PubChem ID: 99783308
• Update Time: 2025-11-01

4-[(3-Thienylamino)sulfonyl]benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-[(thiophen-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride
• EN300-6584284
• Z2737057891
• AKOS033525996
• 1808864-22-3
• 4-[(3-Thienylamino)sulfonyl]benzenesulfonyl fluoride

• Inchi： 1S/C10H8FNO4S3/c11-18(13,14)9-1-3-10(4-2-9)19(15,16)12-8-5-6-17-7-8/h1-7,12H
• InChI Key： PKMNBKDCUQCLGB-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(S(NC2C=CSC=2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 320.95994942g/mol
• Monoisotopic Mass: 320.95994942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.616±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 146-148 °C
• Boiling Point: 459.8±51.0 °C(Predicted)
• pka: 7.02±0.40(Predicted)

Additional information on 4-[(3-Thienylamino)sulfonyl]benzenesulfonyl fluoride

Introduction to 4-[(3-Thienylamino)sulfonyl]benzenesulfonyl fluoride (CAS No. 1808864-22-3)

4-[(3-Thienylamino)sulfonyl]benzenesulfonyl fluoride, with the CAS number 1808864-22-3, is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl fluorides, which are known for their reactivity and utility in various synthetic transformations. The presence of a thienylamino group further enhances its potential applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-[(3-Thienylamino)sulfonyl]benzenesulfonyl fluoride consists of a benzene ring substituted with a sulfonyl fluoride group and a thienylamino moiety. The sulfonyl fluoride group is highly reactive and can participate in a variety of chemical reactions, including nucleophilic substitution, which makes it a valuable intermediate in the synthesis of more complex molecules. The thienylamino group, on the other hand, introduces additional functionalities that can influence the compound's biological activity and pharmacological properties.

Recent studies have highlighted the potential of 4-[(3-Thienylamino)sulfonyl]benzenesulfonyl fluoride in the development of new drugs for various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. This finding suggests that 4-[(3-Thienylamino)sulfonyl]benzenesulfonyl fluoride could be a promising lead compound for the development of anti-inflammatory drugs.

In another research effort, scientists at a leading pharmaceutical company investigated the use of 4-[(3-Thienylamino)sulfonyl]benzenesulfonyl fluoride as a scaffold for designing new antiviral agents. The results showed that derivatives of this compound demonstrated significant antiviral activity against several RNA viruses, including influenza and coronaviruses. This discovery opens up new avenues for the development of broad-spectrum antiviral therapies.

The synthetic accessibility of 4-[(3-Thienylamino)sulfonyl]benzenesulfonyl fluoride is another factor contributing to its appeal in pharmaceutical research. Researchers have developed efficient synthetic routes to produce this compound, making it readily available for further studies and drug development projects. One such method involves the reaction of 4-fluorobenzenesulfonyl chloride with 3-thienylamine, followed by treatment with triflic anhydride to form the desired sulfonyl fluoride derivative.

Beyond its potential as a drug candidate, 4-[(3-Thienylamino)sulfonyl]benzenesulfonyl fluoride has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the fabrication of organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices. The high electron affinity and stability of this compound contribute to improved device performance and longer operational lifetimes.

In conclusion, 4-[(3-Thienylamino)sulfonyl]benzenesulfonyl fluoride (CAS No. 1808864-22-3) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique combination of reactivity and functional groups makes it an attractive candidate for further exploration and development. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.